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Introduction

Ferric hydroxide [Fe(OH)₃] sol is a lyophobic colloid, meaning the dispersed particles have a

low affinity for the dispersion medium (water).[1][2][3][4] The preparation method detailed here

relies on the hydrolysis of a ferric chloride (FeCl₃) solution in boiling distilled water.[1][2][4] This

process yields insoluble ferric hydroxide particles that aggregate to a colloidal size.[1][5]

These colloidal particles preferentially adsorb ferric ions (Fe³⁺) from the solution, resulting in a

net positive charge on the sol, which contributes to its stability.[1][6] The reaction is represented

by the following equation:

FeCl₃(aq) + 3H₂O(l) → Fe(OH)₃(s) + 3HCl(aq)[1][6][7]

The hydrochloric acid (HCl) produced during this reaction can destabilize the sol; therefore, for

long-term stability, it is often removed through a purification process like dialysis.[1][2][5] This

protocol provides a reproducible method for synthesizing ferric hydroxide sol, a material of

interest in various research fields, including drug delivery, water purification, and catalysis.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation of ferric
hydroxide sol as described in the standard laboratory protocol.
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Parameter Value / Description Notes

Precursor Salt Ferric Chloride (FeCl₃)
Anhydrous, pure grade

recommended.

Precursor Concentration 2% (w/v) Solution

Prepared by dissolving 2 g of

FeCl₃ in 100 mL of distilled

water.[1][2][6]

Dispersion Medium Distilled Water 100 mL

Reaction Volume ~110 mL (initial)
100 mL of water + 10 mL of

FeCl₃ solution.[2][3]

Reaction Temperature Boiling Point of Water
Approximately 100°C (212°F)

at standard pressure.

Addition Rate Drop-wise

Slow, controlled addition is

crucial for uniform particle

formation.[1][2][6]

Reaction Endpoint Color Change

The solution turns a deep

reddish-brown or blood-red

color.[1][2][6]

Purification Method Dialysis (Recommended)
To remove byproduct HCl and

improve sol stability.[1][2][5]

Experimental Protocol
1. Materials and Apparatus

Chemicals:

Ferric Chloride (FeCl₃), pure

Distilled Water (H₂O)

Apparatus:

250 mL Conical Flask or Beaker[1][2]
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100 mL Graduated Cylinder

Dropper or Burette[1][2]

Glass Stirring Rod[1]

Heating Source (e.g., Bunsen burner, heating mantle)[1]

Tripod Stand and Wire Gauze[1][2]

Weighing Balance

Wash Bottle with Distilled Water

(Optional) Dialysis tubing

2. Procedure

Step 1: Preparation of 2% Ferric Chloride Solution

Weigh out 2.0 g of pure ferric chloride (FeCl₃).

Dissolve the FeCl₃ in 100 mL of distilled water in a clean beaker. Stir until the solid is

completely dissolved. This creates the 2% precursor solution.[1][2][6]

Step 2: Hydrolysis Reaction

Thoroughly clean a 250 mL conical flask or beaker. It is recommended to steam-clean the

flask to remove any impurities that could affect the sol formation.[1][2]

Measure 100 mL of distilled water using a graduated cylinder and pour it into the clean flask.

Place the flask on a wire gauze over a tripod stand and heat the water to a rolling boil.[2][6]

Using a dropper or burette, add the 2% ferric chloride solution drop by drop into the center of

the boiling water.[1][6] It is important to add the solution slowly while the water is

continuously boiling and stirring.[1][6]
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Continue heating the solution after the addition is complete. You will observe the initially pale

yellow solution gradually changing color.

The reaction is complete when the solution attains a deep reddish-brown color, indicating the

formation of the ferric hydroxide sol.[1][2][6]

Turn off the heat and allow the sol to cool to room temperature.

Step 3: (Optional) Purification by Dialysis

To enhance the stability of the sol, the hydrochloric acid byproduct must be removed.[1][5]

Transfer the cooled sol into a dialysis bag made of a semipermeable membrane.

Suspend the sealed bag in a large beaker of distilled water. The HCl ions will diffuse out of

the bag into the surrounding water, while the larger colloidal particles remain inside.

Periodically change the water in the beaker to maintain a high concentration gradient and

ensure efficient removal of HCl.

3. Precautions

Ensure all glassware is meticulously cleaned, as impurities can interfere with the formation

and stability of the sol.[1][2]

The ferric chloride solution must be added drop-wise to boiling water. Adding it too quickly

may result in precipitation instead of a stable sol.[1][5]

Handle hot glassware with appropriate care to prevent burns.

Maintain a constant volume during heating by adding more distilled water if significant

evaporation occurs.[6]

Visualized Workflow and Reaction Pathway
The following diagrams illustrate the experimental workflow for the synthesis and the underlying

chemical principle.
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Caption: Experimental workflow for ferric hydroxide sol preparation.
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Caption: Chemical reaction pathway for the hydrolysis of ferric chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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